Ethanone, 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-

• IUPAC Name: 1-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]ethanone
• InChI: InChI=1S/C7H7F3N2O/c1-4(13)5-3-12(2)11-6(5)7(8,9)10/h3H,1-2H3
• InChI Key: BXPYXUULYZZKNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(N=C1C(F)(F)F)C
• Molecular Formula: C7H7F3N2O
• DSSTOX Substance ID: DTXSID20446800
• Molecular Weight: 192.14 g/mol
• CAS RN: 189300-85-4

Description

Ethanone, 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]- is a chemical compound that has been extensively studied in scientific research applications. It is commonly referred to as MTP or MTP-1 and is used in various biochemical and physiological studies.

Scientific Research Applications

Chromones and Derivatives as Radical Scavengers

Chromones, including derivatives of Ethanone with a pyrazolyl group, are recognized for their potent antioxidant properties, contributing significantly to their physiological activities such as anti-inflammatory, antidiabetic, and anticancer effects. These activities are attributed to their ability to neutralize active oxygen and halt free radical processes, thereby delaying or inhibiting cell impairment and disease progression. The radical scavenging potential of these compounds is influenced by specific structural features, such as the presence of double bonds and hydroxyl groups, which are crucial for their efficacy (Yadav et al., 2014).

Cytochrome P450 Isoforms Inhibition

Ethanone derivatives, particularly those with a trifluoromethylpyrazole moiety, have been studied for their role as chemical inhibitors of cytochrome P450 (CYP) isoforms in human liver microsomes. The selective inhibition of CYP isoforms is critical for understanding drug metabolism and potential drug-drug interactions. These inhibitors help elucidate the involvement of specific CYP isoforms in the metabolism of various drugs, thereby aiding in the prediction and management of adverse interactions (Khojasteh et al., 2011).

Anti-inflammatory and Antibacterial Agents

Trifluoromethylpyrazoles, a class including Ethanone derivatives, are highlighted for their significance in medicinal chemistry as anti-inflammatory and antibacterial agents. Their activity profile varies with the position of the trifluoromethyl group on the pyrazole nucleus, demonstrating the potential for novel therapeutic agents with improved efficacy and minimal side effects (Kaur et al., 2015).

Methyl Substituted Pyrazoles in Medicinal Chemistry

Methyl substituted pyrazoles, including Ethanone derivatives, are acknowledged for their broad spectrum of biological activities. This review emphasizes the synthetic approaches and medical significance of these compounds, underlining their potential as leads in medicinal chemistry for developing treatments with high efficacy and reduced microbial resistance (Sharma et al., 2021).